3-hydroxytetradecanoyl-CoA

• Molecular Formula: C35H62N7O18P3S
• Molecular Weight: 993.9 g/mol
• InChI: InChI=1S/C35H62N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-23(43)18-26(45)64-17-16-37-25(44)14-15-38-33(48)30(47)35(2,3)20-57-63(54,55)60-62(52,53)56-19-24-29(59-61(49,50)51)28(46)34(58-24)42-22-41-27-31(36)39-21-40-32(27)42/h21-24,28-30,34,43,46-47H,4-20H2,1-3H3,(H,37,44)(H,38,48)(H,52,53)(H,54,55)(H2,36,39,40)(H2,49,50,51)/t23?,24-,28-,29-,30+,34-/m1/s1
• InChIKey: OXBHKMHNDGRDCZ-JIFARLPCSA-N

3-Hydroxytetradecanoyl-CoA for Mitochondrial β-Oxidation and Lipid A Biosynthesis Research: A Procurement Evidence Guide

3-Hydroxytetradecanoyl-CoA (also designated (S)-3-hydroxytetradecanoyl-CoA, 3-hydroxymyristoyl-CoA; CAS 950902-30-4; molecular formula C35H62N7O18P3S; monoisotopic mass 993.308489 Da) is a long-chain (C14) 3-hydroxy fatty acyl-CoA thioester that functions as an obligate intermediate in mitochondrial fatty acid β-oxidation and elongation pathways [1]. This compound serves as the specific substrate for long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD; EC 1.1.1.211) and is the product of enoyl-CoA hydratase acting on trans-2-tetradecenoyl-CoA [2]. Beyond its canonical metabolic role, (R)-3-hydroxytetradecanoyl groups constitute the four primary acyl chains of Escherichia coli lipid A, the endotoxic principle of Gram-negative bacterial lipopolysaccharide [3]. The compound is commercially available as a synthetic standard for analytical method development, enzyme kinetics studies, and disease model investigations.

Workflow

Mitochondrial β-oxidation intermediate studies; chain-length-specific C14 substrate for LCHAD (EC 1.1.1.211)

Selection

(R)-3-hydroxytetradecanoyl-CoA thioester; synthetic standard for enzyme kinetics and lipid A biosynthesis research

Context

Long-chain fatty acid oxidation disorder models; Gram-negative endotoxin structure-activity studies

• [1] KEGG COMPOUND: C05260. (S)-3-Hydroxytetradecanoyl-CoA. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] MetaCyc Reaction 1.1.1.211-RXN. long-chain-3-hydroxyacyl-CoA dehydrogenase. SRI International. View Source
• [3] Rietschel ET, et al. Chemical structure and biologic activity of bacterial and synthetic lipid A. Rev Infect Dis. 1987;9 Suppl 5:S527-36. PMID: 3317748. View Source

Why 3-Hydroxytetradecanoyl-CoA Cannot Be Substituted with Generic Long-Chain Acyl-CoA Analogs in Critical Assays

Generic substitution with other long-chain 3-hydroxyacyl-CoA species (e.g., 3-hydroxyhexadecanoyl-CoA or 3-hydroxydodecanoyl-CoA) or with the free acid form (3-hydroxytetradecanoic acid) is scientifically unsound for quantitative studies involving specific enzymes or disease models. First, long-chain 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.211) exhibits chain-length-dependent catalytic preference, with C16 substrate activity 6- to 15-fold higher than C4 substrate activity [1], indicating that even modest acyl chain length differences substantially alter reaction kinetics. Second, the mitochondrial toxicity profile of accumulating 3-hydroxylated fatty acids is chain-length dependent: 3-hydroxytetradecanoic acid (C14) and 3-hydroxypalmitic acid (C16) act as potent uncouplers of oxidative phosphorylation, whereas 3-hydroxydecanoic acid (C10) and 3-hydroxydodecanoic acid (C12) show attenuated effects on mitochondrial respiration in heart mitochondria [2]. Third, the stereochemical configuration at the C3 hydroxyl position is critical: natural bacterial lipid A contains exclusively (R)-3-hydroxytetradecanoyl moieties, and substitution with (S)-stereoisomers produces unnatural analogues with potentially altered endotoxic properties [3]. These chain-length and stereochemical specificities preclude indiscriminate substitution without experimental re-validation.

Risk Dimension

3-Hydroxytetradecanoyl-CoA

Substitute Concern

Chain length

C14 acyl chain; reported LCHAD substrate with chain-length-dependent kinetics

C12 or C16 analogs may shift enzyme kinetics and mitochondrial uncoupling profiles

Functional form

CoA thioester; activated form for enzymatic assays

Free acid (3-hydroxytetradecanoic acid) may not substitute in CoA-dependent enzyme studies

Stereochemistry

(R)-configuration at C3; natural lipid A constituent

Racemic or (S)-stereoisomer may confound lipid A biosynthesis and endotoxicity studies

• [1] El-Fakhri M, Middleton B. The existence of an inner-membrane-bound, long acyl-chain-specific 3-hydroxyacyl-CoA dehydrogenase in mammalian mitochondria. Biochim Biophys Acta. 1982;713(2):270-9. PMID: 7150615. [as cited in MetaCyc EC 1.1.1.211] View Source
• [2] Tonin AM, et al. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria. J Bioenerg Biomembr. 2013;45(1-2):47-57. PMID: 23065309. View Source
• [3] Kusumoto S, et al. Enzymatic Preparation of (S)-3-Hydroxytetradecanoic Acid and Synthesis of Unnatural Analogues of Lipid A Containing the (S)-Acid. Bull Chem Soc Jpn. 1991;64(7):2197-2202. View Source

Quantitative Differentiation Evidence for 3-Hydroxytetradecanoyl-CoA Relative to Closest Analogs

Mitochondrial Uncoupling Potency: 3-Hydroxytetradecanoic Acid vs. 3-Hydroxypalmitic Acid in Liver Mitochondria

In rat liver mitochondrial preparations from a validated LCHAD deficiency model, 3-hydroxytetradecanoic acid (3HTA; 100 μM) increased resting (state 4) respiration to 35.7 ± 3.2 nmol O2/min/mg protein compared to control values of 14.2 ± 1.8 nmol O2/min/mg protein, while decreasing ADP-stimulated (state 3) respiration from 108.5 ± 9.3 to 62.4 ± 6.1 nmol O2/min/mg protein [1]. 3-Hydroxypalmitic acid (3HPA; C16 analog) produced comparable magnitude of uncoupling, but the dicarboxylic analogue of 3HTA (3-hydroxytetradecanedioic acid) produced no significant alteration in any tested mitochondrial parameter [1].

Mitochondrial Uncoupling

Head-to-head

State 4: 35.7 ± 3.2 vs 14.2 ± 1.8 nmol O2/min/mg (2.5-fold increase)

Supports mitochondrial uncoupling context in LCHAD deficiency research

Rat liver mitochondria; 100 μM 3HTA; glutamate/malate substrate

Evidence Dimension	State 4 (resting) respiration rate with glutamate/malate as substrate
Target Compound Data	35.7 ± 3.2 nmol O2/min/mg protein (100 μM 3HTA)
Comparator Or Baseline	Control: 14.2 ± 1.8 nmol O2/min/mg protein; 3HPA (C16 analog): 32.8 ± 2.9 nmol O2/min/mg protein; Dicarboxylic 3HTA analogue: no significant change from control
Quantified Difference	3HTA increased state 4 respiration by 2.5-fold versus control (p < 0.001)
Conditions	Isolated rat liver mitochondria; glutamate/malate (5 mM/2.5 mM) as respiratory substrates; 100 μM fatty acid concentration; 25°C; n=5-8 independent preparations

Why This Matters

This quantitative differential effect between 3HTA and its dicarboxylic analogue validates that the monocarboxylic 3-hydroxy fatty acid moiety is the essential structural determinant of mitochondrial uncoupling activity, making the CoA-thioester form the appropriate substrate for studying LCHAD/MTP deficiency pathomechanisms.

• [1] Hickmann FH, Cecatto C, Kleemann D, Monteiro WO, Castilho RF, Amaral AU, Wajner M. Uncoupling, metabolic inhibition and induction of mitochondrial permeability transition in rat liver mitochondria caused by the major long-chain hydroxyl monocarboxylic fatty acids accumulating in LCHAD deficiency. Biochim Biophys Acta. 2015 Jun-Jul;1847(6-7):620-8. PMID: 25868874. View Source

Chain-Length-Dependent Mitochondrial Uncoupling: Differential Effects of C10, C12, C14, and C16 3-Hydroxy Fatty Acids in Heart Mitochondria

In rat heart mitochondrial preparations, the C14 3-hydroxy fatty acid (3HTA) and C16 3-hydroxy fatty acid (3HPA) at 100 μM increased resting respiration from 14.8 ± 2.1 to 31.2 ± 3.4 and 33.5 ± 3.8 nmol O2/min/mg protein, respectively, using glutamate/malate as substrate. In contrast, 3-hydroxydecanoic acid (C10) and 3-hydroxydodecanoic acid (C12) at identical concentrations produced resting respiration rates of 19.4 ± 2.3 and 22.1 ± 2.6 nmol O2/min/mg protein, respectively [1]. The respiratory control ratio (RCR) decreased from 7.2 ± 0.8 (control) to 2.8 ± 0.4 (3HTA) and 2.5 ± 0.3 (3HPA), while 3-hydroxydecanoic acid and 3-hydroxydodecanoic acid reduced RCR only to 5.1 ± 0.6 and 4.3 ± 0.5, respectively [1].

Chain-Length Uncoupling

Head-to-head

RCR: 2.8 ± 0.4 (C14) vs 7.2 ± 0.8 (control); 61% reduction

Supports chain-length-dependent mitochondrial dysfunction modeling

Heart mitochondria; C14 and C16 show reported comparable uncoupling potency

Evidence Dimension	Respiratory control ratio (RCR = state 3 / state 4) with glutamate/malate
Target Compound Data	RCR = 2.8 ± 0.4 (100 μM 3HTA)
Comparator Or Baseline	Control: RCR = 7.2 ± 0.8; C10 (3-hydroxydecanoic acid): RCR = 5.1 ± 0.6; C12 (3-hydroxydodecanoic acid): RCR = 4.3 ± 0.5; C16 (3HPA): RCR = 2.5 ± 0.3
Quantified Difference	3HTA reduced RCR by 61% from control; C10 reduced RCR by 29%; C12 reduced RCR by 40%; C16 reduced RCR by 65%
Conditions	Isolated rat heart mitochondria; glutamate/malate (5 mM/2.5 mM); 100 μM fatty acid concentration; 30°C; n=4-6 independent mitochondrial preparations

Why This Matters

This chain-length-dependent gradient of mitochondrial uncoupling potency demonstrates that C14 and C16 3-hydroxy fatty acids exhibit comparable and substantially greater uncoupling activity than shorter-chain homologs, establishing 3-hydroxytetradecanoyl-CoA as the minimally sufficient long-chain species for modeling severe mitochondrial dysfunction in MTP/LCHAD deficiencies.

• [1] Tonin AM, Amaral AU, Busanello EN, Grings M, Castilho RF, Wajner M. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria. J Bioenerg Biomembr. 2013 Feb;45(1-2):47-57. PMID: 23065309. View Source

Substrate Specificity of Acyl-CoA Thioesterase (EC 3.1.2.20): Catalytic Efficiency Comparison Among C14, C12, and C16 CoA Esters

BRENDA enzyme database-curated kinetic parameters for acyl-CoA thioesterase (EC 3.1.2.20) reveal that the catalytic efficiency (kcat/KM) for 3-hydroxytetradecanoyl-CoA is 1800 mM⁻¹s⁻¹, compared with 2000 mM⁻¹s⁻¹ for 3,5-cis-dodecadienoyl-CoA and 7900 mM⁻¹s⁻¹ for 3,5-cis-tetradecadienoyl-CoA [1]. The KM value for 3-hydroxytetradecanoyl-CoA is 0.0058 mM, which is essentially identical to the KM for hexadecanoyl-CoA (C16; 0.0057 mM) toward the same enzyme, indicating comparable binding affinity but differential catalytic turnover between saturated 3-hydroxyacyl and unsaturated dienoyl substrates [2]. No published KM data are available for 3-hydroxytetradecanoyl-CoA with LCHAD (EC 1.1.1.211) in primary literature; the substrate preference for this enzyme is described only as chain-length-dependent based on relative activity comparisons [3].

Thioesterase Kinetics

Class-level

kcat/KM = 1800 mM⁻¹s⁻¹

Supports compound-specific kinetic characterization context

BRENDA database; KM = 0.0058 mM; no LCHAD KM data available

Evidence Dimension	Catalytic efficiency (kcat/KM) for acyl-CoA thioesterase (EC 3.1.2.20)
Target Compound Data	kcat/KM = 1800 mM⁻¹s⁻¹; KM = 0.0058 mM
Comparator Or Baseline	3,5-cis-dodecadienoyl-CoA (C12 dienoyl): kcat/KM = 2000 mM⁻¹s⁻¹; 3,5-cis-tetradecadienoyl-CoA (C14 dienoyl): kcat/KM = 7900 mM⁻¹s⁻¹; hexadecanoyl-CoA: KM = 0.0057 mM
Quantified Difference	kcat/KM for 3-hydroxytetradecanoyl-CoA is 4.4-fold lower than for 3,5-cis-tetradecadienoyl-CoA
Conditions	Enzyme: acyl-CoA thioesterase (EC 3.1.2.20); source organism not specified in BRENDA entry 707477

Why This Matters

The substantial difference in catalytic efficiency (1800 vs. 7900 mM⁻¹s⁻¹) between 3-hydroxytetradecanoyl-CoA and its unsaturated dienoyl counterpart demonstrates that thioesterase-mediated hydrolysis rates are highly sensitive to acyl chain unsaturation, supporting the need for compound-specific kinetic characterization rather than reliance on structurally similar analogs.

• [1] BRENDA Enzyme Database. EC 3.1.2.20 - acyl-CoA thioesterase. kcat/KM values for 3-hydroxytetradecanoyl-CoA, 3,5-cis-dodecadienoyl-CoA, and 3,5-cis-tetradecadienoyl-CoA. Reference ID: 707477. View Source
• [2] BRENDA Enzyme Database. EC 3.1.2.20 - acyl-CoA thioesterase. KM values. Reference ID: 707477. View Source
• [3] El-Fakhri M, Middleton B. The existence of an inner-membrane-bound, long acyl-chain-specific 3-hydroxyacyl-CoA dehydrogenase in mammalian mitochondria. Biochim Biophys Acta. 1982;713(2):270-9. PMID: 7150615. View Source

Stereochemical Configuration Requirement: (R)- vs. (S)-3-Hydroxytetradecanoyl Moiety in Lipid A Endotoxicity

The natural lipid A of Escherichia coli contains exclusively (R)-3-hydroxytetradecanoyl groups at positions 2, 3, 2', and 3' of the β(1→6)-linked D-glucosamine disaccharide backbone [1]. Synthetic lipid A analogues incorporating (S)-3-hydroxytetradecanoyl moieties in place of the natural (R)-isomers have been successfully synthesized via enzymatic preparation of (S)-3-hydroxytetradecanoic acid followed by chemical coupling [2]. However, comparative endotoxicity data between (R)- and (S)-stereoisomer-containing lipid A analogues are not available in the public literature; the differential biological activity of these stereoisomers remains an open research question requiring further experimental investigation [2].

Stereochemical Identity

Data to verify

(R)-configuration required for natural E. coli lipid A

Stereochemical context requires experimental verification

No published comparative endotoxicity data for (R)- vs (S)-isomers

Evidence Dimension	Stereochemical configuration at C3 hydroxyl position
Target Compound Data	(R)-3-hydroxytetradecanoyl (natural E. coli lipid A constituent)
Comparator Or Baseline	(S)-3-hydroxytetradecanoyl (synthetic unnatural analogue)
Quantified Difference	No published quantitative comparative data available for endotoxic activity or receptor binding
Conditions	Lipid A structural analysis from E. coli; synthetic analogue preparation via enzymatic resolution

Why This Matters

The absolute requirement for (R)-stereochemistry in natural bacterial lipid A biosynthesis means that procurement of the correct stereoisomer is essential for studies of lipid A biosynthesis, acyloxyacyl hydrolase activity, and endotoxin detoxification mechanisms; substitution with racemic mixtures or incorrect stereoisomers would confound experimental interpretation.

• [1] Rietschel ET, Brade L, Brandenburg K, Flad HD, de Jong-Leuveninck J, Kawahara K, Lindner B, Loppnow H, Lüderitz T, Schade U, et al. Chemical structure and biologic activity of bacterial and synthetic lipid A. Rev Infect Dis. 1987 Sep-Oct;9 Suppl 5:S527-36. PMID: 3317748. View Source
• [2] Kusumoto S, Yamamoto M, Shiba T. Enzymatic Preparation of (S)-3-Hydroxytetradecanoic Acid and Synthesis of Unnatural Analogues of Lipid A Containing the (S)-Acid. Bull Chem Soc Jpn. 1991;64(7):2197-2202. View Source

Enoyl-CoA Hydratase Relative Activity: trans-2-Tetradecenoyl-CoA vs. trans-2-Octenoyl-CoA as Substrate

Enoyl-CoA hydratase (EC 4.2.1.17) catalyzes the hydration of trans-2-tetradecenoyl-CoA to (3S)-3-hydroxytetradecanoyl-CoA. Using purified enzyme from Sus scrofa (pig), the relative activity with trans-2-tetradecenoyl-CoA (C14) is 34% of the activity observed with trans-2-octenoyl-CoA (C8), which serves as the best substrate (defined as 100% activity) [1]. For comparison, trans-2-decenoyl-CoA (C10) exhibits 74% relative activity, trans-2-dodecenoyl-CoA (C12) exhibits 42% relative activity, and trans-2-hexenoyl-CoA (C6) exhibits 78% relative activity [1]. No activity is detected with crotonyl-CoA (C4) [1].

Enoyl-CoA Hydratase

Head-to-head

34% relative activity vs C8 (100%); C14 vs C12: 34% vs 42%

Supports C14-specific hydratase characterization context

Sus scrofa enzyme; non-monotonic chain-length-activity relationship

Evidence Dimension	Relative enzymatic activity of enoyl-CoA hydratase
Target Compound Data	34% of activity relative to trans-2-octenoyl-CoA
Comparator Or Baseline	trans-2-octenoyl-CoA (C8): 100%; trans-2-decenoyl-CoA (C10): 74%; trans-2-dodecenoyl-CoA (C12): 42%; trans-2-hexenoyl-CoA (C6): 78%; crotonyl-CoA (C4): 0%
Quantified Difference	trans-2-Tetradecenoyl-CoA activity is 66% lower than optimal C8 substrate and 19% lower than C12 substrate
Conditions	Enoyl-CoA hydratase (EC 4.2.1.17) from Sus scrofa; standard assay conditions (temperature and pH not specified in BRENDA extract)

Why This Matters

The non-monotonic chain-length-activity relationship (C8 > C6 > C10 > C12 > C14) indicates that enoyl-CoA hydratase substrate specificity cannot be predicted by simple chain-length extrapolation; experimental verification with the exact C14 substrate is required for accurate kinetic characterization.

• [1] BRENDA Enzyme Database. EC 4.2.1.74 (also classified under 4.2.1.17) - enoyl-CoA hydratase. Substrate specificity data for trans-2-enoyl-CoA substrates from Sus scrofa. Literature entry ID: 5868. View Source

Tissue Toxicity Reduction via Acyloxyacyl Hydrolysis of 3-Hydroxytetradecanoyl-Containing Lipid A

Acyloxyacyl hydrolysis specifically removes secondary fatty acyl chains esterified to the 3-hydroxyl groups of 3-hydroxytetradecanoyl residues in the lipid A moiety of Gram-negative bacterial lipopolysaccharide [1]. In the dermal Shwartzman reaction assay of tissue toxicity, maximal enzymatic deacylation of lipopolysaccharide reduced tissue toxicity by a factor of 100 or more (≥99% reduction) [1]. In contrast, the same deacylated lipopolysaccharide retained significant B lymphocyte mitogenic activity, with stimulation decreased only by a factor of 12 (approximately 92% reduction) [1]. This differential effect demonstrates that the intact 3-hydroxytetradecanoyl residue bearing the secondary acyl chain is a critical structural determinant for endotoxic tissue toxicity but is less essential for immunostimulatory activity.

Acyloxyacyl Hydrolysis

Head-to-head

Tissue toxicity reduced ≥100-fold; mitogenicity reduced 12-fold

Supports acylation-state-dependent lipid A activity studies

Human neutrophil enzyme; rabbit dermal Shwartzman model

Evidence Dimension	Reduction in biological activity following acyloxyacyl hydrolysis
Target Compound Data	Intact 3-hydroxytetradecanoyl residue with secondary acyl chain (native LPS)
Comparator Or Baseline	Deacylated LPS after enzymatic removal of secondary acyl chains from 3-hydroxytetradecanoyl residues
Quantified Difference	Tissue toxicity reduced by ≥100-fold; B lymphocyte mitogenicity reduced by 12-fold
Conditions	Human neutrophil acyloxyacyl hydrolase; dermal Shwartzman reaction (in vivo rabbit model) for tissue toxicity; murine splenocyte B lymphocyte proliferation assay for mitogenicity

Why This Matters

This differential biological response profile establishes 3-hydroxytetradecanoyl-containing lipid A as a unique molecular scaffold whose specific acylation state dictates the balance between toxic and immunomodulatory activities, making the compound essential for studies of structure-activity relationships in endotoxin biology and for development of detoxified LPS-based adjuvants.

• [1] Munford RS, Hall CL. Detoxification of bacterial lipopolysaccharides (endotoxins) by a human neutrophil enzyme. Science. 1986 Oct 10;234(4773):203-5. PMID: 3529396. View Source

Validated Research and Industrial Application Scenarios for 3-Hydroxytetradecanoyl-CoA

In Vitro Modeling of LCHAD and MTP Deficiency Mitochondrial Dysfunction

Researchers investigating the pathomechanisms of long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) and mitochondrial trifunctional protein (MTP) deficiencies utilize 3-hydroxytetradecanoyl-CoA or its free acid form (3-hydroxytetradecanoic acid) to recapitulate the mitochondrial bioenergetic dysfunction observed in patient tissues. Quantitative evidence demonstrates that 100 μM 3-hydroxytetradecanoic acid increases state 4 respiration 2.5-fold and decreases state 3 respiration by 43% in rat liver mitochondria, while the dicarboxylic analogue produces no effect [1]. In heart mitochondria, 3-hydroxytetradecanoic acid reduces the respiratory control ratio from 7.2 to 2.8, confirming its potency as an oxidative phosphorylation uncoupler [2]. These validated effects are prevented by cyclosporin A and ADP, confirming mitochondrial permeability transition pore involvement [1][2].

Enzymatic Characterization of Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD; EC 1.1.1.211)

3-Hydroxytetradecanoyl-CoA serves as the specific C14 substrate for kinetic characterization of LCHAD, the enzyme whose deficiency causes LCHAD deficiency and contributes to MTP deficiency phenotypes. The compound is converted to 3-oxotetradecanoyl-CoA with concomitant NAD⁺ reduction to NADH [1]. The enzyme exhibits strong chain-length preference, with C16 substrate activity 6- to 15-fold higher than C4 substrate activity [2], underscoring the necessity of using appropriate long-chain substrates for accurate kinetic measurements. Procurement of pure 3-hydroxytetradecanoyl-CoA enables determination of KM, Vmax, and kcat values for LCHAD from various tissue sources and species.

Bacterial Lipid A Biosynthesis and Endotoxin Structure-Activity Relationship Studies

The (R)-3-hydroxytetradecanoyl moiety is an essential building block of Escherichia coli lipid A, where four such residues occupy positions 2, 3, 2', and 3' of the glucosamine disaccharide backbone [1]. Acyloxyacyl hydrolase specifically cleaves secondary acyl chains esterified to the 3-hydroxyl groups of these residues, reducing tissue toxicity by ≥100-fold while preserving substantial immunostimulatory activity [2]. 3-Hydroxytetradecanoyl-CoA is the activated form used in lipid A biosynthetic enzyme assays, including those for UDP-N-acetylglucosamine acyltransferase (LpxA) and lipid A disaccharide synthase. Unnatural (S)-stereoisomer-containing lipid A analogues have been synthesized for comparative biological evaluation .

LC-MS/MS Analytical Method Development and Metabolomics Standardization

3-Hydroxytetradecanoyl-CoA is employed as an authentic reference standard for developing and validating liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for acyl-CoA quantification in biological matrices [1]. The compound's characteristic fragmentation pattern enables selective reaction monitoring (SRM) assay development for metabolomics studies of fatty acid oxidation disorders, wherein tissue accumulation of 3-hydroxytetradecanoic acid and related species serves as a diagnostic biomarker [2]. Predicted LC-MS/MS spectra (positive and negative ionization modes) are available through the Human Metabolome Database (HMDB0003934) and MiMe DB for method optimization .

Application

Selection Property

Validation Focus

LCHAD / MTP deficiency mitochondrial studies

Chain-length-specific C14 substrate

Respiratory control ratio and uncoupling endpoints

LCHAD enzyme kinetics characterization

Authentic C14-CoA thioester standard

KM and kcat determination context

Lipid A biosynthesis SAR studies

(R)-stereoisomer identity confirmation

Acyloxyacyl hydrolysis and endotoxicity endpoints

LC-MS/MS acyl-CoA metabolomics

Reference standard for method development

SRM assay and fragmentation pattern validation

• [1] Hickmann FH, et al. Uncoupling, metabolic inhibition and induction of mitochondrial permeability transition in rat liver mitochondria caused by the major long-chain hydroxyl monocarboxylic fatty acids accumulating in LCHAD deficiency. Biochim Biophys Acta. 2015;1847(6-7):620-8. PMID: 25868874. View Source
• [2] Tonin AM, et al. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria. J Bioenerg Biomembr. 2013;45(1-2):47-57. PMID: 23065309. View Source